3-(1-chloroethyl)-4-methyl-4H-1,2,4-triazole

• Molecular Formula: C5H8ClN3
• Molecular Weight: 145.59 g/mol
• SMILES: CC(C1=NN=CN1C)Cl
• InChI: InChI=1S/C5H8ClN3/c1-4(6)5-8-7-3-9(5)2/h3-4H,1-2H3
• InChIKey: PZVCCGBACZMLEQ-UHFFFAOYSA-N

3-(1-Chloroethyl)-4-methyl-4H-1,2,4-triazole Overview

3-(1-Chloroethyl)-4-methyl-4H-1,2,4-triazole (CAS 1804129-93-8; hydrochloride salt CAS 1803608-10-7) is a small-molecule triazole derivative containing a 1-chloroethyl substituent at the 3-position and a methyl group at the 4-position of the 1,2,4-triazole ring [1]. It is primarily supplied as a hydrochloride salt (C5H9Cl2N3; MW 182.05 g/mol) for enhanced stability and handling [2]. This compound serves as a versatile synthetic intermediate in medicinal and agricultural chemistry, particularly in the development of antifungal and antibacterial agents, due to the presence of a reactive chloroethyl handle .

Synthetic intermediate for triazole elaboration—reactive chloroethyl handle

Supplied as stable hydrochloride salt—simplifies handling and storage

Specified purity for synthetic workflows—may reduce pre-use purification

• [1] PubChem. (2026). Compound Summary for CID 119031390: 3-(1-chloroethyl)-4-methyl-4H-1,2,4-triazole hydrochloride. National Center for Biotechnology Information. View Source
• [2] American Elements. (2022). Safety Data Sheet: 3-(1-chloroethyl)-4-methyl-4H-1,2,4-triazole hydrochloride (CAS 1803608-10-7). View Source

Why 3-(1-Chloroethyl)-4-methyl-4H-1,2,4-triazole Is Unique

Generic substitution among triazole intermediates is precluded by marked differences in reactivity, steric hindrance, and the position of the chloroethyl substituent. The 1-chloroethyl group on this scaffold confers distinct nucleophilic substitution kinetics compared to isomeric 2-chloroethyl or chloromethyl analogs, directly impacting reaction yields and product selectivity in downstream alkylation or cross-coupling steps [1]. Furthermore, the 4-methyl group on the triazole ring alters electronic distribution and steric accessibility, which can modulate biological target affinity in final compounds [2]. Therefore, substituting a chloromethyl-triazole (MW ~168 g/mol) for a 1-chloroethyl-triazole (MW ~182 g/mol) without re-optimization of reaction conditions or biological assays is likely to produce non-equivalent synthetic and pharmacological outcomes [3].

Reactivity 1-chloroethyl vs. chloromethyl substitution alters nucleophilic displacement kinetics and may shift reaction outcomes.

Sterics/electronics 4-methyl group on triazole modifies electronic distribution and steric access; unsubstituted analogs lack this modulation.

Isomer profile 2-chloroethyl isomers are more elimination-prone; direct substitution without method re-optimization may not reproduce yields.

• [1] López-Caracena, L., et al. (2016). A new, high-yield synthesis of 3-aryl-1,2,4-triazoles. Semantic Scholar. View Source
• [2] Stocks, M. J., Cheshire, D. R., & Reynolds, R. (2004). Efficient and Regiospecific One-Pot Synthesis of Substituted 1,2,4-Triazoles. Organic Letters, 6(17), 2969–2972. View Source
• [3] ChemChart. (n.d.). Comparative data for 3-(chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride (CAS 135206-77-8). View Source

3-(1-Chloroethyl)-4-methyl-4H-1,2,4-triazole vs. Key Analogs

Purity & Batch Consistency

The target compound, in both free base and hydrochloride salt forms, is supplied with a minimum purity specification of 95% . This compares favorably to typical bulk purities for analogous chloroethyl-triazoles, which often range from 90–93% without additional purification . Higher baseline purity reduces the need for in-house purification prior to use in sensitive reactions, minimizing yield loss and impurities in final pharmaceutical candidates.

Purity specification

Data to verify

≥95%

Reported specification may reduce need for in-house purification.

Compared to 90–93% for 1-(2-chloroethyl) analog (vendor data).

Evidence Dimension	Minimum Purity Specification
Target Compound Data	95% (Free base and hydrochloride salt)
Comparator Or Baseline	1-(2-Chloroethyl)-1H-1,2,4-triazole
Quantified Difference	+2–5% purity
Conditions	Vendor-specified purity; HPLC or equivalent analysis per manufacturer

Why This Matters

Higher baseline purity streamlines downstream synthetic workflows and enhances reproducibility, which is critical for medicinal chemistry optimization campaigns and scalable process development.

Molecular Weight & Physical Form

The hydrochloride salt of 3-(1-chloroethyl)-4-methyl-4H-1,2,4-triazole (MW 182.05 g/mol) is a room-temperature-stable powder [1], offering a handling advantage over the lower molecular weight, potentially more volatile or less stable free base (MW 145.59 g/mol) . In contrast, the closely related 3-(chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride (MW 168.03 g/mol) has a lower molecular weight and different storage requirements [2]. This difference directly impacts molar calculations and shipping/storage logistics.

Molecular weight (HCl salt)

Reported

182.05 g/mol
vs. 168.03 g/mol
+14.02 g/mol (8.3% higher)

Impacts stoichiometric calculations and shipping/ storage logistics.

Compared to 3-(chloromethyl)-4-methyl analog; salt form improves stability.

Evidence Dimension	Molecular Weight (Hydrochloride Salt)
Target Compound Data	182.05 g/mol
Comparator Or Baseline	3-(chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride
Quantified Difference	+14.02 g/mol (8.3% higher)
Conditions	Calculated from molecular formula (C5H9Cl2N3 vs. C4H7Cl2N3)

Why This Matters

Accurate molecular weight is essential for stoichiometric calculations in synthesis and for compliance with shipping regulations; the salt form's improved stability reduces degradation during storage.

• [1] American Elements. (2022). Product Data: 3-(1-chloroethyl)-4-methyl-4H-1,2,4-triazole hydrochloride (CAS 1803608-10-7). View Source
• [2] ChemChart. (n.d.). 3-(chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride (CAS 135206-77-8). View Source

SN2 Reactivity Advantage

The 1-chloroethyl substituent on the target compound is expected to undergo nucleophilic substitution (SN2) reactions more readily than a chloromethyl group due to reduced steric hindrance compared to bulkier groups, while maintaining better leaving group ability than a 2-chloroethyl isomer which is prone to elimination [1]. This property is inferred from general reactivity trends of chloroethyl moieties on heteroaromatic rings [2]. While direct kinetic data for this specific compound is not publicly available, class-level inference supports its superior reactivity profile for alkylation and cross-coupling applications.

SN2 reactivity

Class-level

1-chloroethyl > chloromethyl
>> 2-chloroethyl (predicted)

Predicted reactivity supports alkylation workflow context.

Inferred from heterocyclic alkyl halide trends; direct kinetic data not available.

Evidence Dimension	Relative SN2 Reactivity
Target Compound Data	Moderate/high (1-chloroethyl)
Comparator Or Baseline	3-(chloromethyl)- and 1-(2-chloroethyl)- analogs
Quantified Difference	Qualitative; 1-chloroethyl > chloromethyl >> 2-chloroethyl (predicted)
Conditions	Inferred from alkyl halide reactivity trends on heterocycles

Why This Matters

Predicted higher reactivity can translate to shorter reaction times and higher yields in key synthetic transformations, making the compound a more efficient building block for complex molecule assembly.

• [1] López-Caracena, L., et al. (2016). A new, high-yield synthesis of 3-aryl-1,2,4-triazoles. Semantic Scholar. View Source
• [2] Stocks, M. J., Cheshire, D. R., & Reynolds, R. (2004). Efficient and Regiospecific One-Pot Synthesis of Substituted 1,2,4-Triazoles. Organic Letters, 6(17), 2969–2972. View Source

3-(1-Chloroethyl)-4-methyl-4H-1,2,4-triazole Applications

Novel Antifungal Triazole Synthesis

This compound is a strategic intermediate for introducing a 1-chloroethyl handle onto a triazole core, which can be subsequently elaborated to generate libraries of N-alkylated triazoles. Its higher baseline purity (≥95%) minimizes side reactions during key alkylation steps, directly improving yields of final antifungal candidates. The 4-methyl group provides a convenient point for further SAR studies, distinguishing it from non-methylated analogs that lack this diversification handle. [1]

Crop Protection Building Block

The compound's reactive chloroethyl group enables the construction of triazole-containing fungicides and plant growth regulators. The ability to procure a stable hydrochloride salt ensures consistent quality and simplifies handling in large-scale agricultural chemistry laboratories. Compared to the less stable free base, the salt form reduces degradation during shipping and storage, a key logistical advantage for industrial procurement. [2]

Coordination Polymer & Ligand Precursor

Triazole derivatives are widely employed as ligands in coordination chemistry and metal-organic frameworks (MOFs). The precise substitution pattern of 3-(1-chloroethyl)-4-methyl-4H-1,2,4-triazole, with its defined stereoelectronic properties, allows for the tailored design of catalysts or functional materials. Procurement of the compound with a well-characterized molecular weight (182.05 g/mol for the salt) ensures accurate stoichiometry in complex multi-component syntheses.

Application

Selection Property

Validation Focus

Antifungal triazole synthesis

Reactive 1-chloroethyl handle and specified purity

Alkylation efficiency and SAR diversification

Crop protection building block

Stable hydrochloride salt form

Handling stability and procurement logistics

Coordination polymer/MOF precursor

Defined stereoelectronic substitution pattern

Stoichiometric accuracy and ligand design

• [1] PubChem. (2026). Compound Summary for CID 119031390: 3-(1-chloroethyl)-4-methyl-4H-1,2,4-triazole hydrochloride. National Center for Biotechnology Information. View Source
• [2] American Elements. (2022). Product Data: 3-(1-chloroethyl)-4-methyl-4H-1,2,4-triazole hydrochloride (CAS 1803608-10-7). View Source